Cas no 197145-42-9 (Benzo[b]thiophene, 4-bromo-2-methyl-)

Technical Introduction: Benzo[b]thiophene, 4-bromo-2-methyl- Benzo[b]thiophene, 4-bromo-2-methyl-, is a brominated heterocyclic compound featuring a benzo[b]thiophene core substituted with a bromine atom at the 4-position and a methyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and materials science. The bromine substituent enables cross-coupling reactions (e.g., Suzuki or Heck couplings), while the methyl group enhances steric and electronic modulation. Its well-defined purity and stability ensure consistent performance in synthetic applications. This compound is particularly useful in the development of bioactive molecules and advanced organic materials.
Benzo[b]thiophene, 4-bromo-2-methyl- structure
197145-42-9 structure
Product Name:Benzo[b]thiophene, 4-bromo-2-methyl-
CAS No:197145-42-9
MF:C9H7BrS
MW:227.120880365372
CID:3870843
PubChem ID:18974545
Update Time:2025-06-07

Benzo[b]thiophene, 4-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 4-bromo-2-methyl-
    • 4-bromo-2-methyl-1-benzothiophene
    • 197145-42-9
    • TQP1611
    • 4-bromo-2-methylbenzo[b]thiophene
    • SCHEMBL6869758
    • 866-770-2
    • EN300-6783907
    • DB-205783
    • Inchi: 1S/C9H7BrS/c1-6-5-7-8(10)3-2-4-9(7)11-6/h2-5H,1H3
    • InChI Key: IZODSUFCILVMFN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C=C(C)S2

Computed Properties

  • Exact Mass: 225.94518g/mol
  • Monoisotopic Mass: 225.94518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 28.2Ų

Benzo[b]thiophene, 4-bromo-2-methyl- Pricemore >>

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